![molecular formula C6H9NO2 B2695993 7-Hydroxy-5-azaspiro[2.4]heptan-4-one CAS No. 2384253-99-8](/img/structure/B2695993.png)
7-Hydroxy-5-azaspiro[2.4]heptan-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-Hydroxy-5-azaspiro[2.4]heptan-4-one, also known as spirocyclic ketone, is a heterocyclic compound that has gained significant attention in the scientific community due to its unique structure and potential applications.
Scientific Research Applications
Antibacterial Activity
Compounds designed and synthesized using structures related to "7-Hydroxy-5-azaspiro[2.4]heptan-4-one" have shown significant antibacterial activities against respiratory pathogens. For instance, novel quinolines incorporating the azaspiroheptanone structure demonstrated potent in vitro and in vivo antibacterial properties against a range of gram-positive and gram-negative bacteria, including multidrug-resistant and quinolone-resistant strains, highlighting their potential as treatments for respiratory tract infections (Odagiri et al., 2013).
Stereochemical Structure-Activity Relationships
Research into chiral azaspiro[2.4]heptanes as antibacterial agents has revealed that stereochemistry significantly influences their antibacterial potency. Studies have found that specific stereochemical configurations of these compounds are more effective against both Gram-positive and Gram-negative bacteria, underscoring the importance of stereochemical considerations in the design of new antibacterial drugs (Kimura et al., 1994).
Modulation of Physicochemical Properties
Azaspiro[3.3]heptanes, which are structurally related to azaspiro[2.4]heptanes, have been investigated for their ability to modify the physicochemical properties of molecules, such as lipophilicity. This research has implications for medicinal chemistry, where the introduction of spirocyclic centers can influence drug-like properties, including the balance between hydrophilicity and lipophilicity (Degorce et al., 2019).
Enzyme Inhibition
Spirocyclopropyl pyrrolidines derived from azaspiro[2.4]heptane scaffolds have been identified as a new series of α-l-fucosidase inhibitors. These compounds, through selective inhibition, may offer new avenues for therapeutic intervention in diseases where α-l-fucosidase activity is implicated (Laroche et al., 2006).
Dopamine Receptor Antagonism
The structure of "7-Hydroxy-5-azaspiro[2.4]heptan-4-one" has contributed to the development of novel dopamine D3 receptor antagonists. These compounds are of interest for their potential application in treating disorders associated with dopaminergic dysfunction, showcasing the utility of the azaspiroheptanone core in neuropsychiatric drug development (Micheli et al., 2016).
properties
IUPAC Name |
7-hydroxy-5-azaspiro[2.4]heptan-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c8-4-3-7-5(9)6(4)1-2-6/h4,8H,1-3H2,(H,7,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIPPQRPFJXEUCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C(CNC2=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Hydroxy-5-azaspiro[2.4]heptan-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.